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Compound of Interest

Compound Name: Behenyl Betaine

CAS No.: 26920-62-7

Cat. No.: B15730276

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and

conformational analysis of Behenyl Betaine, a long-chain zwitterionic surfactant. Due to its

significant flexibility, experimental and computational characterization of its full conformational

landscape presents unique challenges. This document outlines its known properties, details

hypothetical experimental and computational protocols for its study, and discusses its

conformational possibilities by drawing analogies with smaller, related molecules.

Molecular Structure
Behenyl Betaine, systematically named 2-[docosyl(dimethyl)azaniumyl]acetate, is an

amphoteric surfactant characterized by a long hydrophobic behenyl (C22) alkyl chain and a

hydrophilic quaternary ammonium headgroup with a carboxylate group. This zwitterionic

nature, possessing both a positive and a negative charge on the same molecule, is key to its

surface-active properties.[1][2][3]
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The chemical formula for Behenyl Betaine is C26H53NO2.[4][5][6] Its structure can be

represented by the following DOT script.

Figure 1: 2D Molecular Structure of Behenyl Betaine.

Physicochemical Properties
The physicochemical properties of Behenyl Betaine are summarized in the table below. These

values are primarily computationally derived due to the complexity of the molecule.

Property Value Source

Molecular Formula C26H53NO2 [4][5][6]

Molecular Weight 411.7 g/mol [4][5]

IUPAC Name

2-

[docosyl(dimethyl)azaniumyl]a

cetate

[5]

SMILES

CCCCCCCCCCCCCCCCCCC

CCC--INVALID-LINK--

(C)CC(=O)[O-]

[5][6]

CAS Number 26920-62-7 [4][5]

XLogP3 6.63460 [4]

Polar Surface Area 40.13 Å² [4]

Density 0.895 g/cm³ [4]

Conformational Analysis
A complete conformational analysis of Behenyl Betaine is challenging due to its high degree

of flexibility, primarily arising from the long behenyl alkyl chain. As noted in the PubChem

database, conformer generation for this molecule is disallowed due to its excessive flexibility.[5]

Therefore, its conformational landscape is best understood by considering the flexibility of its

constituent parts: the hydrophilic headgroup and the hydrophobic tail.
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Headgroup Conformation
The conformational flexibility of the betaine headgroup can be analogized to that of glycine

betaine. The primary degrees of freedom in the headgroup are the torsion angles around the N-

CH2 and CH2-COO bonds. Studies on glycine betaine have shown that it can form

intermolecular C-H···O bonds, which can influence its conformation in solution and in the solid

state. The presence of the bulky behenyl chain in Behenyl Betaine will sterically influence the

preferred orientation of the headgroup.

Alkyl Chain Conformation
The C22 behenyl chain possesses a vast number of possible conformations due to the free

rotation around each carbon-carbon single bond. In a non-polar solvent or in the solid state, the

chain would be expected to adopt a low-energy, all-trans (zigzag) conformation to minimize

steric hindrance. However, in aqueous solution, the hydrophobic effect will drive the

aggregation of the alkyl chains, leading to more folded or coiled conformations within micelles

or at interfaces. The specific conformation will be highly dependent on the concentration,

temperature, and presence of other molecules.

Overall Molecular Conformation
The overall conformation of Behenyl Betaine in a given environment will be a dynamic

equilibrium of various conformers. In aqueous solutions above its critical micelle concentration

(CMC), Behenyl Betaine molecules will self-assemble into micelles, with the hydrophobic tails

forming the core and the hydrophilic headgroups exposed to the water. Within these structures,

the alkyl chains will be in a disordered, liquid-like state. At interfaces, such as the air-water

interface, the molecules will orient with their hydrophobic tails directed away from the water and

their hydrophilic headgroups in the water.

Experimental and Computational Protocols
Due to the lack of specific experimental data on the conformational analysis of Behenyl
Betaine, this section outlines hypothetical protocols for how such studies could be conducted.

Synthesis
A general two-step synthesis for long-chain alkyl betaines involves:
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Amination: Reaction of behenyl alcohol with a secondary amine under reductive conditions

to produce the corresponding tertiary amine.

Quaternization: Reaction of the tertiary amine intermediate with sodium chloroacetate to

yield the final Behenyl Betaine product.

The following diagram illustrates a generalized workflow for the synthesis and characterization

of alkyl betaines.

Synthesis

Purification

Characterization

Behenyl Alcohol

Tertiary Amine Intermediate

Reductive Amination

Secondary Amine

Behenyl Betaine

Quaternization

Sodium Chloroacetate

Crystallization / Chromatography
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Figure 2: Generalized workflow for the synthesis and characterization of alkyl betaines.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating molecular structure and dynamics in

solution. A detailed NMR analysis of Behenyl Betaine would provide insights into its

conformation.

Hypothetical Protocol:

Sample Preparation: Dissolve a known concentration of Behenyl Betaine in a suitable

deuterated solvent (e.g., D2O for studying micellar behavior, or a non-polar solvent like

CDCl3 to study the monomeric state).

1H NMR: Acquire a 1H NMR spectrum to identify the chemical shifts and coupling constants

of the protons. The signals from the long alkyl chain would likely overlap, appearing as a

broad multiplet. The distinct signals from the headgroup protons (N-CH3, N-CH2, and α-

CH2) would be of primary interest. Changes in their chemical shifts with concentration can

indicate micelle formation.

13C NMR: Acquire a 13C NMR spectrum to identify the chemical shifts of all carbon atoms.

This can help to confirm the structure and provide information about the local environment of

each carbon.

2D NMR (COSY, HSQC, HMBC): Perform 2D NMR experiments to establish connectivity

between protons and carbons, confirming the structural assignment.

Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): These experiments can

detect through-space interactions between protons that are close to each other (< 5 Å). For

the headgroup, NOE data could reveal preferred conformations. For the entire molecule,

intermolecular NOEs observed at concentrations above the CMC would provide evidence of

micellar aggregation.

Diffusion Ordered Spectroscopy (DOSY): This technique separates NMR signals based on

the diffusion coefficient of the molecules. Below the CMC, a single diffusion coefficient

corresponding to the monomer would be observed. Above the CMC, a second, much smaller

diffusion coefficient corresponding to the larger micellar aggregate would appear.
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Computational Modeling
Given the challenges of experimentally characterizing the full conformational landscape of

Behenyl Betaine, computational methods are essential.

Hypothetical Protocol:

Model Building: Construct a 3D model of the Behenyl Betaine molecule using molecular

modeling software.

Force Field Selection: Choose an appropriate force field (e.g., OPLS, AMBER, CHARMM)

that is well-parameterized for long-chain alkanes and zwitterionic headgroups.

Conformational Search (for the headgroup): Due to the flexibility of the alkyl chain, a full

conformational search is computationally prohibitive. A more feasible approach is to perform

a systematic or stochastic conformational search on a truncated model of the molecule (e.g.,

butyl betaine) to understand the preferred conformations of the headgroup.

Molecular Dynamics (MD) Simulations:

System Setup: Place one or more Behenyl Betaine molecules in a simulation box with an

explicit solvent (e.g., water). For studying aggregation, a sufficient number of molecules

should be included to allow for micelle formation.

Equilibration: Run a short MD simulation to allow the system to relax and reach a stable

temperature and pressure.

Production Run: Run a long MD simulation (nanoseconds to microseconds) to sample the

conformational space of the molecule(s).

Analysis: Analyze the trajectory to identify the most populated conformations, calculate

root-mean-square deviations (RMSD) and fluctuations (RMSF) to assess flexibility, and

analyze the radial distribution functions to understand the solvation and aggregation

behavior.

The following diagram illustrates a logical workflow for a combined experimental and

computational approach to conformational analysis.
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Experimental Analysis
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Figure 3: Workflow for Conformational Analysis.

Conclusion
Behenyl Betaine is a zwitterionic surfactant with a molecular structure that imparts valuable

physicochemical properties for various applications. While a detailed experimental

conformational analysis of the full molecule is currently lacking due to its inherent flexibility, a

combination of experimental techniques focused on its solution behavior and computational

modeling can provide significant insights into its conformational preferences and dynamics.

Understanding the interplay between the flexible alkyl chain and the zwitterionic headgroup is

crucial for predicting its behavior in complex formulations and its interactions with biological

systems. Future research employing advanced simulation techniques and sophisticated NMR

experiments will be invaluable in further elucidating the complex conformational landscape of

this and other long-chain surfactants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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